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Compound of Interest

Compound Name: MTR-106

Cat. No.: B12401228 Get Quote

Technical Support Center: MTR-106
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of MTR-106.

Frequently Asked Questions (FAQs)
Q1: What is MTR-106?

A1: MTR-106 is a substituted quinolone amide compound that functions as a G-quadruplex

stabilizer. It has been investigated as a potential anticancer agent, particularly for the treatment

of BRCA-deficient cancers.

Q2: What are the general recommendations for the long-term storage of solid MTR-106?

A2: For long-term storage, MTR-106 should be stored as a solid in a cool, dry, and dark

environment. It is crucial to keep the compound in a tightly sealed container to prevent

degradation from moisture and air.

Q3: Is there a specific recommended storage temperature for MTR-106?

A3: While specific stability data for MTR-106 is not widely published, information on its close

analog, CX-5461, provides a strong reference. For long-term stability, storing MTR-106 at

-20°C is recommended.[1][2][3] At this temperature, the analogous compound CX-5461 has

shown stability for at least four years.[1]
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Q4: How should I store solutions of MTR-106?

A4: If you have prepared a stock solution of MTR-106 in a solvent such as DMSO, it is

recommended to store it at -80°C for maximum stability.[4] Under these conditions, solutions of

the analogous compound CX-5461 are stable for up to two years.[3] For shorter-term storage

of up to one year, -20°C is also an option.[3]

Summary of Recommended Storage Conditions
Form

Storage
Temperature

Duration Container

Solid -20°C ≥ 4 years
Tightly sealed, light-

resistant

Solution (e.g., in

DMSO)
-80°C Up to 2 years

Tightly sealed, light-

resistant vials

Solution (e.g., in

DMSO)
-20°C Up to 1 year

Tightly sealed, light-

resistant vials

Troubleshooting Guide
Q: I left my solid MTR-106 at room temperature for an extended period. Is it still usable?

A: The stability of MTR-106 at room temperature for extended periods has not been

determined. To ensure the integrity of your experiments, it is highly recommended to use a

fresh vial of MTR-106 that has been stored under the recommended -20°C conditions. If this is

not possible, consider performing a quality control check, such as HPLC-MS, to assess the

purity of the compound before use.

Q: My MTR-106 solution in DMSO appears to have precipitated after thawing. What should I

do?

A: Precipitation upon thawing can occur if the compound's solubility limit is exceeded or if the

solvent has absorbed moisture. Gently warm the solution to 37°C and vortex to redissolve the

precipitate. If the precipitate does not dissolve, it may indicate degradation or contamination. It

is advisable to prepare a fresh solution from a solid stock.
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Q: I've noticed a change in the color of my solid MTR-106. What does this indicate?

A: A change in color can be a sign of degradation or contamination. This could be due to

exposure to light, moisture, or reactive substances. It is recommended to discard the discolored

compound and use a new, properly stored vial to ensure the reliability of your experimental

results.

Q: How many freeze-thaw cycles can I subject my MTR-106 solution to?

A: To minimize degradation, it is best to limit the number of freeze-thaw cycles. After preparing

a stock solution, it is recommended to aliquot it into smaller, single-use volumes. This practice

will help preserve the integrity of the compound over its shelf life.

Experimental Workflow: Preparing MTR-106 for
Long-Term Storage
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Caption: Workflow for preparing solid and solution forms of MTR-106 for long-term storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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